Cas no 1248656-98-5 (PdClAllyl(Qphos))

PdClAllyl(Qphos) structure
PdClAllyl(Qphos) structure
Product Name:PdClAllyl(Qphos)
CAS No:1248656-98-5
MF:C51H52ClFePPd
MW:893.650353431702
CID:1004549
Update Time:2023-08-03

PdClAllyl(Qphos) Chemical and Physical Properties

Names and Identifiers

    • Allyl(chloro)[1,2,3,4,5-pentaphenyl-1'-(di-tert-butylphosphino)ferrocene]palladium(II)
    • PdClAllyl(Qphos)
    • Inchi: 1S/C35H25.C13H22P.C3H5.ClH.Fe.Pd/c1-6-16-26(17-7-1)31-32(27-18-8-2-9-19-27)34(29-22-12-4-13-23-29)35(30-24-14-5-15-25-30)33(31)28-20-10-3-11-21-28;1-12(2,3)14(13(4,5)6)11-9-7-8-10-11;1-3-2;;;/h1-25H;7-10H,1-6H3;3H,1-2H2;1H;;/q3*-1;;2*+2/p-1
    • InChI Key: SURRVSCVVZPMFV-UHFFFAOYSA-M
    • SMILES: [Pd+]Cl.[Fe+2].P(C1C=C[CH-]C=1)(C(C)(C)C)C(C)(C)C.[C-]1(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1.[CH2-]C=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 8
  • Complexity: 645
  • Topological Polar Surface Area: 0
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